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Compound of Interest

Compound Name: llomastat

Cat. No.: B1671724

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations. This
guide provides detailed, step-by-step procedures for the proper disposal of lomastat (also
known as GM6001 or Galardin), a broad-spectrum matrix metalloproteinase (MMP) inhibitor.
Adherence to these guidelines will help ensure personnel safety and environmental protection.

Summary of llomastat Properties

While a specific Safety Data Sheet (SDS) detailing disposal procedures for llomastat was not
identified in the public domain, its general chemical properties can inform safe handling and
disposal practices. The following table summarizes key information for llomastat.

Property Value Source
Molecular Formula C20H28N404 [1]
Molecular Weight 388.46 g/mol [2][3]
Appearance Powder [3]
Solubility Soluble in DMSO (= 47 CIAIE]
mg/mL)

Storage (Powder) -20°C for up to 3 years [3114]
Storage (in Solvent) -80°C for up to 2 years [4]
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Step-by-Step Disposal Procedures for llomastat

The following procedures are based on general best practices for laboratory chemical waste
management and should be performed in accordance with your institution's specific
environmental health and safety (EHS) guidelines.

Disposal of Unused or Expired llomastat (Solid Form)

Pure, solid llomastat should be disposed of as hazardous chemical waste.
e Step 1: Container Labeling

o Ensure the original container is clearly labeled with "llomastat” and any associated
hazard symbols.

o If repackaging is necessary, use a container that is compatible with solid chemical waste
and clearly label it with "Hazardous Waste," the chemical name ("llomastat"), and the
approximate quantity.

e Step 2: Segregation and Storage

o Store the container in a designated satellite accumulation area (SAA) for hazardous
waste.[6][7]

o Ensure the container is kept closed at all times except when adding waste.[6][8]

o Store llomastat waste away from incompatible materials. Although specific incompatibility
data for llomastat is not readily available, a general best practice is to store it with other
non-reactive organic solids.

o Step 3: Waste Pickup

o Arrange for pickup by your institution's EHS department or a licensed hazardous waste
disposal contractor. Do not dispose of solid lomastat in the regular trash.

Disposal of lomastat Solutions
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Solutions containing llomastat, such as those prepared in DMSO, must be disposed of as
liquid hazardous waste.

e Step 1. Waste Collection

o Collect all aqueous and organic solvent solutions containing llomastat in a dedicated,
properly labeled hazardous waste container.

o The container should be made of a material compatible with the solvent used (e.g., a
polyethylene container for DMSO solutions).

e Step 2: Container Labeling

o Label the container with "Hazardous Waste" and list all chemical constituents, including
"llomastat" and the solvent (e.g., "Dimethyl Sulfoxide").[7] Provide an estimated
concentration or percentage of each component.

e Step 3: Segregation and Storage

o Store the liquid waste container in a designated SAA, using secondary containment (such
as a tray) to prevent spills.[8]

o Keep the container tightly sealed when not in use.
o Step 4: Waste Pickup

o Contact your institution's EHS for collection and disposal. Do not pour llomastat solutions
down the drain.[9]

Disposal of lomastat-Contaminated Materials

Items such as personal protective equipment (PPE), pipette tips, and labware that have come
into contact with llomastat should be disposed of as solid hazardous waste.

o Step 1: Collection

o Place all contaminated solid waste into a designated, leak-proof container or a durable,
sealable bag clearly marked for hazardous solid waste.[9]
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o Step 2: Labeling

o Label the container or bag with "Hazardous Waste" and specify the contaminant (e.g.,
"Solid waste contaminated with llomastat”).

o Step 3: Storage and Disposal
o Store the container in the SAA alongside other solid chemical waste.
o Arrange for pickup through your institution's EHS department.

llomastat Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
llomastat and related waste streams.
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Waste Generation
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Caption: Logical workflow for the safe disposal of lomastat waste.

Disclaimer: These guidelines are based on general laboratory safety principles. Always consult
your institution's specific Environmental Health and Safety (EHS) protocols and the
manufacturer's Safety Data Sheet (SDS) for the most accurate and compliant disposal
information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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